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Compound of Interest

Compound Name: Picol45

Cat. No.: B8069070

Picol145 Technical Support Center

Welcome to the technical support center for Pico145. This resource is designed to assist
researchers, scientists, and drug development professionals in successfully utilizing Pico145 in
their experiments. Here you will find troubleshooting guides and frequently asked questions
(FAQs) addressing common challenges related to the solubility and stability of this potent
TRPC1/4/5 channel inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is Pico145 and what is its mechanism of action?

Pico145, also known as HC-608, is a highly potent and selective small-molecule inhibitor of the
Transient Receptor Potential Canonical 1, 4, and 5 (TRPC1/4/5) channels.[1][2][3] These
channels are non-selective cation channels that play a role in calcium signaling.[4] Pico145
exerts its inhibitory effect by binding to a conserved site on the TRPC1/4/5 subunits, which
stabilizes the closed state of the channel and blocks calcium influx.[5] Its potency is in the
picomolar to low nanomolar range, depending on the specific TRPC channel subunit
composition.[2][4]

Q2: What are the recommended solvents for dissolving Pico145?

The recommended solvent for preparing stock solutions of Pico145 is dimethyl sulfoxide
(DMSO0).[6] Pico145 is highly soluble in DMSO, with a solubility of at least 100 mg/mL (190.52
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mM).[6] For in vivo experiments, specific formulations using a combination of solvents like
DMSO, PEG300, Tween-80, and saline or corn oil are recommended to achieve a clear
solution.[6]

Q3: How should I store Pico145 powder and stock solutions?
Proper storage is crucial to maintain the integrity and activity of Pico145.
e Powder:
o -20°C for up to 3 years.
o 4°C for up to 2 years.
 In Solvent (e.g., DMSO):
o -80°C for up to 2 years.
o -20°C for up to 1 year.

To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot stock solutions into
single-use volumes.[7]

Q4: Is Pico145 stable in agueous solutions and cell culture media?

While Pico145 is stable under the recommended storage conditions, its stability in aqueous
solutions and cell culture media over extended periods at 37°C may be limited. As a general
best practice for small molecule inhibitors, it is advisable to prepare fresh working dilutions from
a stock solution for each experiment.[7] If long-term incubation is necessary, it is recommended
to perform a stability study under your specific experimental conditions.

Q5: What are the known off-target effects of Pico145?

Pico145 is known for its high selectivity for TRPC1/4/5 channels. Studies have shown that it
has no significant effect on other related channels such as TRPC3, TRPC6, TRPV1, TRPV4,
TRPAL1, TRPM2, and TRPMS8 at concentrations up to 100 nM.[6] However, as with any
pharmacological inhibitor, it is good practice to include appropriate controls in your experiments
to account for potential off-target effects.
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Troubleshooting Guides
Solubility Issues

Problem: | am observing precipitation when | dilute my Pico145 DMSO stock solution into an
aqueous buffer or cell culture medium.

This is a common issue known as "precipitation upon dilution” or "solvent shock," which occurs
when a compound that is highly soluble in an organic solvent like DMSO is introduced into an
agueous environment where its solubility is much lower.[1]

Solutions:
e Optimize the Dilution Method:

o Stepwise Dilution: Instead of adding the concentrated DMSO stock directly to the final
volume of aqueous buffer, perform one or more intermediate dilutions in the buffer.

o Rapid Mixing: Add the Pico145 stock solution dropwise to the aqueous buffer while
vortexing or stirring vigorously to ensure rapid and uniform mixing.[8]

o Pre-warm the Aqueous Buffer: Warming the aqueous buffer to 37°C before adding the
DMSO stock can sometimes help maintain solubility.[8]

o Lower the Final DMSO Concentration: Ensure the final concentration of DMSO in your cell
culture medium is as low as possible, typically below 0.5%, to minimize solvent-induced
toxicity and solubility issues.[9]

» Reduce the Final Pico145 Concentration: The observed precipitation may be due to the final
concentration of Picol45 exceeding its aqueous solubility limit. Consider performing a dose-
response experiment to determine the optimal concentration range where the compound
remains in solution.

o Use of a Surfactant: For certain applications, the inclusion of a small amount of a
biocompatible surfactant, such as Tween-80 (as used in the in vivo formulation), may help to
improve solubility.
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Data and Protocols

Suantitative Data €

Property Value Reference
Molecular Weight 524.88 g/mol [5]
Molecular Formula C23H20CIF3N40Os [5]

Appearance

White to off-white solid

Solubility in DMSO

=100 mg/mL (190.52 mM)

[6]

In Vivo Formulation 1 Solubility

> 2.5 mg/mL (4.76 mM) in 10%
DMSO, 40% PEG300, 5%
Tween-80, 45% Saline

[6]

In Vivo Formulation 2 Solubility

> 2.5 mg/mL (4.76 mM) in 10%
DMSO, 90% Corn Oil

Storage (Powder)

-20°C (3 years), 4°C (2 years)

Storage (in Solvent)

-80°C (2 years), -20°C (1 year)

ICso (TRPCA4) 0.349 nM [6]
ICso (TRPC5) 1.3 nM [6]
ICso (TRPC4-TRPC1) 0.03 nM

ICso (TRPC5-TRPC1) 0.2 nM

Experimental Protocols
Protocol 1: Preparation of Picol45 Stock Solution

e Materials:
o Picol145 powder
o Anhydrous Dimethyl Sulfoxide (DMSQO)

o Sterile microcentrifuge tubes or vials
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e Procedure:

1. Allow the Pico145 powder vial to equilibrate to room temperature before opening to
prevent condensation of moisture.

2. Weigh the desired amount of Pico145 powder.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock
concentration (e.g., 10 mM).

4. Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming to
37°C or brief sonication can be used to aid dissolution if necessary.[10]

5. Aliquot the stock solution into single-use volumes in sterile, tightly sealed vials.

6. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Kinetic Solubility Assay using Nephelometry

This protocol provides a method to assess the kinetic solubility of Picol45 in an aqueous
buffer.

e Materials:
o Pico145 DMSO stock solution (e.g., 10 mM)
o Phosphate-buffered saline (PBS), pH 7.4
o 96-well microplate
o Nephelometer (or plate reader capable of measuring turbidity)
e Procedure:
1. Prepare a serial dilution of the Pico145 stock solution in DMSO.

2. Add 198 pL of PBS to the wells of a 96-well plate.
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3. Add 2 pL of each Pico145 dilution in DMSO to the corresponding wells (this results in a
final DMSO concentration of 1%).

4. Incubate the plate at room temperature for a defined period (e.g., 2 hours) with gentle
shaking.

5. Measure the turbidity (light scattering) of each well using a nephelometer.

6. The kinetic solubility is the highest concentration of Pico145 that does not show a
significant increase in turbidity compared to the buffer-only control.
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Caption: Mechanism of Pico145 action on TRPC4/5 channels.

Experimental Workflow
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Caption: Troubleshooting workflow for Pico145 precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Troubleshooting Pico145 solubility and stability in
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8069070#troubleshooting-pico145-solubility-and-
stability-in-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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